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Compound of Interest

Compound Name: Arv-471

CAS No.: 2229711-68-4

Cat. No.: B8192781

Get Quote

Essential guidelines for the safe handling and disposal of the PROTAC® protein degrader Arv-
471, ensuring laboratory safety and regulatory compliance for researchers and drug

development professionals.

Arv-471 (Vepdegestrant) is an orally bioavailable Proteolysis Targeting Chimera (PROTAC)

designed to target and degrade the estrogen receptor (ER).[1][2][3][4][5] Due to its potent

biological activity, it is imperative that Arv-471 and any contaminated materials are handled

and disposed of as hazardous waste.[6] Adherence to proper disposal protocols is critical to

ensure the safety of laboratory personnel and the environment.

A Safety Data Sheet (SDS) for Arv-471 classifies the substance as harmful if swallowed, in

contact with skin, or if inhaled.[7] Therefore, appropriate personal protective equipment (PPE)

is mandatory when handling this compound.[6]

Immediate Safety and Handling Precautions
Before working with Arv-471, a thorough review of the Safety Data Sheet is essential. The

following personal protective equipment is required:
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Gloves: Chemical-resistant gloves, such as nitrile, are necessary.

Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent eye

contact.

Lab Coat: A lab coat must be worn to protect from potential spills.

Step-by-Step Disposal Procedure
The proper disposal of Arv-471 involves a systematic process of waste segregation, collection,

labeling, and storage.[6]

1. Waste Segregation: All materials that have come into contact with Arv-471 must be treated

as hazardous waste. This includes:

Unused or expired Arv-471.

Contaminated labware (e.g., pipette tips, centrifuge tubes, vials).

Contaminated consumables (e.g., absorbent paper, wipes).

Contaminated personal protective equipment (e.g., gloves).[6]

2. Waste Collection:

Solid Waste: Collect all solid waste in a designated, leak-proof hazardous waste container

lined with a heavy-duty plastic bag.[6]

Liquid Waste: Collect all liquid waste containing Arv-471 in a separate, sealed, and shatter-

resistant container. It is crucial not to mix this waste with other solvent waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.[6]

3. Labeling: All waste containers must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste" or "Cytotoxic Waste".

The full chemical name: "Arv-471 (Vepdegestrant)".
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The CAS Number: 2229711-68-4.[1][7]

4. Storage: Store hazardous waste containers in a designated and secure satellite

accumulation area within the laboratory. This area should be away from general lab traffic and

clearly marked.[6]

5. Final Disposal: The final disposal of the hazardous waste must be conducted through your

institution's certified hazardous waste management vendor. Always follow your local, state, and

federal regulations for hazardous waste disposal.

Quantitative Data and Safety Information
Property Information Source

Chemical Name ARV-471 (Vepdegestrant) [1][2][3]

CAS Number 2229711-68-4 [1][7]

Molecular Formula C45H49N5O4 [1]

Molecular Weight 723.9 g/mol [1]

Hazard Statements

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled.

[7]

Signal Word Warning [7]

Personal Protective Equipment

Chemical-resistant gloves,

safety glasses with side

shields or goggles, lab coat.

[6][7]

Storage (Stock Solution)

-80°C for 2 years; -20°C for 1

year (sealed, away from

moisture and light).

[4]

Arv-471 Disposal Workflow
The logical flow of the disposal process is critical to ensure safety and compliance. The

following diagram illustrates the necessary steps from handling to final disposal.
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Arv-471 Disposal Workflow
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Caption: This diagram outlines the procedural flow for the safe disposal of Arv-471.
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Mechanism of Action: Targeted Protein Degradation
Arv-471 is a PROTAC that works by harnessing the cell's own ubiquitin-proteasome system to

degrade the estrogen receptor.[8][9][10] It is a heterobifunctional molecule, meaning it has two

active ends connected by a linker.[4] One end binds to the estrogen receptor, and the other end

binds to an E3 ubiquitin ligase.[4][11] This proximity induces the E3 ligase to tag the estrogen

receptor with ubiquitin, marking it for degradation by the proteasome.[4][11]
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Arv-471 Mechanism of Action
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Caption: The catalytic cycle of Arv-471-mediated estrogen receptor degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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